Cas no 745779-94-6 (Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI))

• Product Name: Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI)
• CAS No: 745779-94-6
• MF: C₁₀H₁₅O₄P
• MW: 230.197464227676
• CID: 560754
• PubChem ID: 45095750
• Update Time: 2025-05-25

Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI)
• EN300-7434081
• (3,5-Diethyl-4-hydroxyphenyl)phosphonic acid
• 745779-94-6

• Inchi： 1S/C10H15O4P/c1-3-7-5-9(15(12,13)14)6-8(4-2)10(7)11/h5-6,11H,3-4H2,1-2H3,(H2,12,13,14)
• InChI Key： DTXINNDQSAARIT-UHFFFAOYSA-N
• SMILES： P(C1C=C(CC)C(=C(CC)C=1)O)(=O)(O)O

Computed Properties

• Exact Mass: 230.071
• Monoisotopic Mass: 230.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 1.2

Additional information on Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI)

Comprehensive Overview of Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI) (CAS No. 745779-94-6)

Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI), identified by its CAS No. 745779-94-6, is a specialized organic compound with significant applications in industrial and research fields. This compound belongs to the class of phosphonic acids, which are known for their unique chemical properties, including high thermal stability and chelating capabilities. The presence of the 3,5-diethyl-4-hydroxyphenyl group enhances its reactivity, making it a valuable intermediate in the synthesis of advanced materials and functional chemicals.

In recent years, the demand for phosphonic acid derivatives has surged due to their versatility in corrosion inhibition, water treatment, and agricultural formulations. Researchers and industry professionals frequently search for "Phosphonic acid applications" or "CAS 745779-94-6 uses," highlighting its growing relevance. The compound's ability to form stable complexes with metal ions makes it particularly useful in scale inhibition and industrial cleaning processes, addressing common challenges in water-intensive industries.

The synthesis of Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI) involves precise chemical reactions to ensure high purity and yield. Its molecular structure, featuring both hydroxyl and phosphonic acid functional groups, allows for selective modifications, enabling tailored applications. For instance, its derivatives are explored in polymer stabilization and flame retardancy, aligning with the increasing focus on sustainable materials and green chemistry.

Environmental and safety considerations are paramount when handling CAS 745779-94-6. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to maintain its integrity. Users often inquire about "Phosphonic acid safety data" or "745779-94-6 handling guidelines," emphasizing the need for accessible technical documentation. Manufacturers typically provide detailed Material Safety Data Sheets (MSDS) to ensure compliance with global safety standards.

From a commercial perspective, Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI) is supplied by specialized chemical distributors and custom synthesis providers. Its niche applications, such as in pharmaceutical intermediates or specialty coatings, drive its market value. Industry trends indicate a rising interest in "high-purity phosphonic acids" and "custom chemical synthesis," reflecting the compound's role in innovation-driven sectors.

In conclusion, Phosphonic acid,(3,5-diethyl-4-hydroxyphenyl)- (9CI) (CAS No. 745779-94-6) stands out as a multifunctional compound with broad utility across diverse industries. Its chemical robustness, coupled with its adaptability, positions it as a key player in advancing material science and industrial chemistry. As research continues to uncover new applications, this compound is poised to remain at the forefront of technological and scientific developments.